N-[[(4-chlorophenyl)-cyclopropylmethyl]sulfamoyl]propan-2-amine

• IUPAC Name: N-[[(4-chlorophenyl)-cyclopropylmethyl]sulfamoyl]propan-2-amine
• InChI: InChI=1S/C13H19ClN2O2S/c1-9(2)15-19(17,18)16-13(10-3-4-10)11-5-7-12(14)8-6-11/h5-10,13,15-16H,3-4H2,1-2H3
• InChI Key: GHKNLBNOKCSCGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)NC(C1CC1)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H19ClN2O2S
• Molecular Weight: 302.82 g/mol

Description

N-[[(4-chlorophenyl)-cyclopropylmethyl]sulfamoyl]propan-2-amine is a chemical compound with a complex structure that includes a chlorophenyl group, a cyclopropylmethyl group, and a sulfamoyl group attached to a propan-2-amine backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[(4-chlorophenyl)-cyclopropylmethyl]sulfamoyl]propan-2-amine typically involves multiple steps, starting with the preparation of the intermediate compounds. One common method involves the reaction of 4-chlorobenzyl chloride with cyclopropylmethylamine to form the intermediate N-(4-chlorobenzyl)-cyclopropylmethylamine. This intermediate is then reacted with sulfamoyl chloride under basic conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[[(4-chlorophenyl)-cyclopropylmethyl]sulfamoyl]propan-2-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the chlorophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or other strong bases in polar solvents.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

N-[[(4-chlorophenyl)-cyclopropylmethyl]sulfamoyl]propan-2-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[[(4-chlorophenyl)-cyclopropylmethyl]sulfamoyl]propan-2-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[[(4-chlorophenyl)-methyl]sulfamoyl]propan-2-amine
• N-[[(4-bromophenyl)-cyclopropylmethyl]sulfamoyl]propan-2-amine
• N-[[(4-fluorophenyl)-cyclopropylmethyl]sulfamoyl]propan-2-amine

Uniqueness

N-[[(4-chlorophenyl)-cyclopropylmethyl]sulfamoyl]propan-2-amine is unique due to the presence of the cyclopropylmethyl group, which can impart different chemical and biological properties compared to similar compounds. This structural feature may influence the compound’s reactivity, stability, and interaction with biological targets.